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Compound of Interest

Compound Name: Butyl 4-nitrobenzoate

Cat. No.: B092488 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Butyl 4-nitrobenzoate (CAS No. 120-48-9). Adherence to these procedures is essential for

ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions
Butyl 4-nitrobenzoate is classified as a hazardous substance. Key hazards include:

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Immediate precautionary measures include avoiding all personal contact, including inhalation

of dust or vapors, and ensuring work is conducted in a well-ventilated area, preferably a

chemical fume hood.[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Butyl 4-nitrobenzoate to mitigate exposure

risks.
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PPE Category Specification

Hand Protection

Butyl rubber gloves are highly recommended for

handling nitro compounds.[3] If unavailable,

heavy-duty nitrile gloves (minimum 5 mil

thickness) may be used for splash protection,

but must be replaced immediately upon

contamination.[4] Breakthrough times for nitrile

gloves with nitroaromatics can be very short.[4]

Eye Protection

Chemical safety goggles that meet OSHA's eye

and face protection regulations in 29 CFR

1910.133 or European Standard EN166 are

required.[5]

Face Protection

A face shield should be worn in addition to

safety goggles, especially when there is a risk of

splashing or when handling larger quantities.

Body Protection

A chemically resistant lab coat should be worn

and fully buttoned. For tasks with a higher risk of

splashing, a chemically resistant apron should

also be worn.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to avoid inhalation. If a

fume hood is not available or if dust/aerosol

generation is unavoidable, a NIOSH-approved

respirator with an organic vapor cartridge is

required. For concentrations up to 10 ppm, an

air-purifying respirator with organic vapor

cartridges is recommended. For higher or

unknown concentrations, a supplied-air

respirator is necessary.[6][7]

Safe Handling and Operational Plan
A systematic approach is crucial for the safe handling of Butyl 4-nitrobenzoate.
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Preparation:

Review the Safety Data Sheet (SDS): Before beginning work, thoroughly read and

understand the SDS for Butyl 4-nitrobenzoate.

Ensure Engineering Controls are Functional: Verify that the chemical fume hood is working

correctly and that an eyewash station and safety shower are readily accessible.[5]

Assemble all Necessary PPE: Don all required PPE as specified in the table above before

entering the work area.

Prepare Spill Cleanup Materials: Have a spill kit rated for chemical spills readily available.

Handling:

Work in a Designated Area: Conduct all manipulations of Butyl 4-nitrobenzoate within a

certified chemical fume hood.

Avoid Dust and Aerosol Generation: When transferring solid material, use techniques that

minimize dust formation.

Keep Containers Closed: Ensure that containers of Butyl 4-nitrobenzoate are kept tightly

sealed when not in use.

Prevent Contamination: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or

smoke in the laboratory.

Wash Hands Thoroughly: After handling the chemical and before leaving the laboratory,

wash hands thoroughly with soap and water, even if gloves were worn.[2]

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][9]
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Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and wash it before reuse. Seek medical attention if irritation persists.

[8][9]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[8][9]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[8][9]

Spill: For minor spills, absorb the material with an inert, non-combustible absorbent (e.g.,

sand, vermiculite). Place the contaminated material into a sealed, labeled container for

hazardous waste disposal. For major spills, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department.

Disposal Plan
All waste containing Butyl 4-nitrobenzoate must be treated as hazardous waste.

Waste Segregation and Collection:

Solid Waste: Collect unused or contaminated solid Butyl 4-nitrobenzoate and any grossly

contaminated disposable labware (e.g., weighing paper, pipette tips) in a designated, sealed,

and clearly labeled container for solid organic waste.

Liquid Waste: Collect solutions containing Butyl 4-nitrobenzoate in a separate, sealed, and

clearly labeled container for non-halogenated organic liquid waste. Do not mix with aqueous,

halogenated, or heavy metal waste streams.

Contaminated PPE: Dispose of all used gloves and other contaminated disposable PPE in

the designated solid hazardous waste container.

Disposal Procedure:

Labeling: All waste containers must be accurately labeled with the words "Hazardous

Waste," the full chemical name "Butyl 4-nitrobenzoate," and the associated hazards

(Irritant).
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Storage: Store hazardous waste in a designated, well-ventilated, and secure area, away

from incompatible materials.

Pickup: Contact your institution's EHS department to arrange for the pickup and disposal of

the hazardous waste. Do not dispose of Butyl 4-nitrobenzoate down the drain or in the

regular trash.

Quantitative Data Summary
Property Value Source

Molecular Formula C₁₁H₁₃NO₄ [1]

Molecular Weight 223.22 g/mol [1]

Melting Point 35-39 °C [10]

Boiling Point 160 °C at 8 mmHg [10]

OSHA PEL (Nitrobenzene) 1 ppm (5 mg/m³) TWA [skin] [11][12]

NIOSH REL (Nitrobenzene) 1 ppm (5 mg/m³) TWA [skin] [11]

ACGIH TLV (Nitrobenzene) 1 ppm (5 mg/m³) TWA [skin] [11]

Note: Occupational exposure limits for Butyl 4-nitrobenzoate have not been established. The

limits for the structurally related compound Nitrobenzene are provided for guidance.

Experimental Workflow

Preparation Handling Cleanup & Disposal
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Caption: Workflow for the safe handling and disposal of Butyl 4-nitrobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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